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Compound of Interest

Compound Name: Formic anhydride

Audience: Researchers, scientists, and drug development professionals.

Introduction: Formic anhydride is a highly reactive and potent formylating agent used in
synthetic organic chemistry.[1] In the field of peptide synthesis, it serves as a crucial reagent for
the introduction of formyl groups (-CHO) onto peptides. This modification is significant as N-
formylation is a common post-translational modification that can influence a peptide's biological
activity, stability, and physicochemical properties.[1][2] For instance, the N-terminal formylation
of proteins is a hallmark of bacterial proteins and can trigger immune responses in humans.[3]
Formic anhydride itself is unstable, often generated in situ as a mixed anhydride, such as
acetic formic anhydride, to achieve efficient formylation of the N-terminus or lysine side
chains of peptides.[4][5]

Key Applications

The primary application of formic anhydride in peptide synthesis is for formylation reactions.
This can be targeted to two main sites on a peptide chain:

* N-Terminal Formylation: The addition of a formyl group to the free amine at the N-terminus of
a peptide. This can serve as a protecting group strategy or to synthesize biologically relevant
N-formyl peptides, which are known to act as chemoattractants for phagocytic cells.[1][2]

e Lysine Side-Chain Formylation: The formylation of the e-amino group of lysine residues. N-
formyl lysine is an important modification in epigenetics, particularly in histone proteins,
where it plays a role in regulating gene expression.[2][3][5]
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A recently developed one-pot, on-resin protocol allows for the formylation of protected peptides
with near-quantitative yields, accommodating a wide range of amino acids and peptide lengths
up to 34 residues.[2]

Reaction Mechanism: N-Formylation via Mixed
Anhydride

The formylation process often proceeds through the in situ formation of a mixed anhydride,
typically acetic formic anhydride. The reaction is base-catalyzed, with pyridine commonly
used. The proposed mechanism involves the formation of a highly reactive N-acetyl pyridinium
intermediate, which then reacts with formate to generate the mixed anhydride. This anhydride
is the active formylating agent that reacts with the peptide's free amino group. A potential side
reaction is the deprotonation of the mixed anhydride's formyl residue, leading to the formation
of carbon monoxide.[4][5]
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Caption: Proposed mechanism of peptide N-formylation.

Quantitative Data Summary

The on-resin formylation method provides high yields across various peptide sequences. The
data below is summarized from a study by Kokollari et al. (2023).[2][5]

Parameter Value / Condition Efficacy Reference

i On-resin, one-pot N-
Reaction Type ) - [2][5]
formylation

Formic acid, acetic

Reagents anhydride, pyridine, - [2]
DMF
Temperature Room Temperature - [2][5]

) Short peptides up to
Peptide Length ] ) > 90% [2][3]
34 amino acids

Yield Near-quantitative > 90% [2][5]
) ] Works across the

Amino Acid ] )

L spectrum of canonical  High [2][3]
Compatibility ] ]

amino acids

, N-terminus and Lysine _

Target Sites High [2][5]

side chains

Experimental Protocols
Protocol 1: Rapid On-Resin N-Formylation of Peptides

This protocol describes a one-pot procedure for the N-formylation of protected peptides directly
on the solid-phase resin.[2][3]

Materials:
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o Peptide-resin (post-SPPS, with N-terminal Fmoc group removed)
e Dimethylformamide (DMF)

e Pyridine

» Formic acid

e Acetic anhydride

» Standard solid-phase synthesis vessel

o Shaker or stirrer

Procedure:

Resin Swelling: Swell the peptide-resin in DMF for approximately 15-30 minutes.
o Reagent Addition: To the swollen resin, add pyridine followed by formic acid.

» Activation: Add acetic anhydride dropwise to the mixture over a period of 10 minutes while
stirring or shaking. This generates the active mixed anhydride in situ.

» Reaction: Allow the reaction to proceed at room temperature. The reaction time can be
monitored, but near-quantitative conversion is often achieved rapidly.

o Washing: After the reaction is complete, wash the resin thoroughly with DMF to remove
excess reagents and byproducts.

o Cleavage: Cleave the newly N-formylated peptide from the resin using a standard cleavage
cocktail (e.g., TFA/TIS/H20).
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Caption: Workflow for on-resin peptide N-formylation.
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Protocol 2: Preparation of Acetic Formic Anhydride

For applications requiring an isolated formylating agent, acetic formic anhydride can be
prepared, though it should be used promptly due to its instability.[6]

Materials:

Sodium formate (anhydrous)

Acetyl chloride

Anhydrous diethyl ether

Reaction flask with stirrer and dropping funnel

Filtration apparatus

Procedure:

Setup: In a reaction flask, prepare a stirred mixture of sodium formate in anhydrous diethyl
ether.

o Addition: Add acetyl chloride to the mixture rapidly while maintaining the temperature
between 23-27°C.

o Reaction: Stir the mixture for approximately 5-6 hours at the same temperature to ensure the
reaction goes to completion.

« Filtration: Filter the mixture by suction to remove the solid residue (sodium chloride). Wash
the solid with additional ether and combine the washings with the filtrate.

« |solation: Remove the ether from the filtrate by distillation under reduced pressure. The
remaining residue is acetic formic anhydride.

 Purification (Optional): The product can be further purified by distillation. The boiling point is
27-28°C at 10 mm Hg.[6]
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Note: Acetic formic anhydride is unstable and prone to decomposition into formic acid and
carbon monoxide. It should be prepared fresh and used immediately.[1]

Potential Side Reactions and Considerations

o Decomposition: Formic anhydride readily decomposes, even at room temperature, into
formic acid and carbon monoxide.[1] This is a critical safety and efficacy consideration.

o Urethane Formation: In mixed anhydride methods, a common side reaction is the attack of
the amine nucleophile at the carbonate carbonyl instead of the desired carboxyl carbonyl,
leading to the formation of an undesired urethane byproduct.[7]

» Racemization: While modern protocols with additives have minimized this issue, activation of
the carboxyl group, especially with hindered amino acids like valine and isoleucine, carries a
risk of racemization.[3][9]

o Over-activation: Using overly powerful activating conditions can lead to side reactions on
amino acid side chains or the formation of symmetrical anhydrides.[10]

Handling: Due to its high reactivity and instability, formic anhydride and its immediate
precursors should be handled with care in a well-ventilated fume hood. The use of fresh, high-
purity reagents is crucial for achieving high yields and minimizing side reactions.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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